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Compound of Interest

Compound Name: 2,3,3-Trimethylpentane

Cat. No.: B1202373 Get Quote

Ensuring the safe handling and disposal of laboratory chemicals is paramount for the protection

of personnel and the environment. This guide provides essential, step-by-step procedures for

the proper disposal of 2,3,3-trimethylpentane, a flammable and hazardous solvent commonly

used in research and development. Adherence to these protocols will help your organization

maintain a safe and compliant laboratory environment.

Key Properties and Hazards of 2,3,3-
Trimethylpentane
Understanding the characteristics of 2,3,3-trimethylpentane is the first step in managing its

risks. The following table summarizes its key quantitative data.
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Property Value

CAS Number 560-21-4

Molecular Formula C₈H₁₈

Molecular Weight 114.23 g/mol

Appearance Liquid

Vapor Pressure 27 mm Hg

Boiling Point Not Available

Melting Point -166 °F

Flash Point Not Available

Autoignition Temperature No information available

Hazards: 2,3,3-trimethylpentane is a highly flammable liquid and vapor.[1][2] It is a skin irritant

and may cause drowsiness or dizziness upon inhalation.[1][3][4] A significant hazard is that it

may be fatal if swallowed and enters the airways.[1][2] Furthermore, it is very toxic to aquatic

life with long-lasting effects.[2][4][5]

Personal Protective Equipment (PPE) and Spill
Response
Before handling 2,3,3-trimethylpentane, ensure all personnel are equipped with the

appropriate personal protective equipment.

Required PPE:

Gloves: Wear protective gloves.[1]

Clothing: Wear protective clothing.[1]

Eye/Face Protection: Wear eye and face protection.[4]

In Case of a Spill:
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Remove Ignition Sources: Immediately eliminate all sources of ignition, such as sparks, open

flames, and hot surfaces.[1][4]

Ventilate the Area: Ensure the area is well-ventilated.[1][4]

Contain the Spill: Use a non-combustible absorbent material like vermiculite, sand, or earth

to soak up the spill.[4]

Use Non-Sparking Tools: Employ non-sparking tools for cleanup.[1][4]

Collect Waste: Collect the absorbed material and residues in a designated, labeled, and

sealed container for flammable waste.[1]

Prevent Environmental Contamination: Do not allow the spill to enter drains or waterways.[1]

[5] If a significant spill occurs, local authorities should be notified.[5]

Step-by-Step Disposal Procedure
The proper disposal of 2,3,3-trimethylpentane is critical to prevent harm to individuals and the

ecosystem. The following workflow outlines the decision-making process and procedural steps

for its disposal.
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Workflow for Proper Disposal of 2,3,3-Trimethylpentane

Start: 2,3,3-Trimethylpentane Waste

Assess Contamination Level

Uncontaminated?

Recycle or Reclaim
(Filtration, Distillation)

Yes

Contaminated Waste

No

End: Proper Disposal

Consult Local/Regional
Waste Management Authority

Identify Licensed Treatment
or Disposal Facility

Package in Approved,
Labeled, Sealed Containers

Dispose via Approved Method:
- Incineration

- Licensed Landfill

Click to download full resolution via product page

Caption: Disposal decision workflow for 2,3,3-Trimethylpentane.
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Disposal Protocol:

Waste Characterization: Determine if the 2,3,3-trimethylpentane waste is uncontaminated

or contaminated.

Uncontaminated Waste: If the material is unused and uncontaminated, recycling or

reclamation through methods like filtration or distillation may be possible.[1] Consult with the

manufacturer for recycling options.[1]

Contaminated Waste: For contaminated 2,3,3-trimethylpentane, direct disposal is

necessary.

Consult Regulations: Always consult your local or regional waste management authority for

specific disposal regulations and guidance.[1] Disposal to a sewer is generally not

permissible and is subject to local laws.[1]

Authorized Disposal Facility: The waste must be disposed of at an authorized hazardous or

special waste collection point.[1] This may involve:

Incineration: Incineration in a licensed apparatus, potentially after mixing with a suitable

combustible material.[1]

Landfill: Burial in a landfill specifically licensed to accept chemical and pharmaceutical

wastes.[1]

Container Management:

Leave the chemical in its original container if possible. Do not mix with other wastes.

Handle uncleaned, empty containers as you would the product itself.

Ensure all containers are properly labeled and sealed before disposal.

Decontaminate empty containers and observe all label safeguards until they are cleaned

or destroyed.[1]

By implementing these procedures, you can ensure the safe and responsible management of

2,3,3-trimethylpentane waste, fostering a culture of safety and environmental stewardship
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within your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

2. echemi.com [echemi.com]

3. 2,3,3-Trimethylpentane - Hazardous Agents | Haz-Map [haz-map.com]

4. greenfield.com [greenfield.com]

5. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
2,3,3-Trimethylpentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202373#2-3-3-trimethylpentane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1202373?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/OR52415_msds.pdf
https://www.echemi.com/sds/223-trimethylpentane-pid_Rock44899.html
https://haz-map.com/Agents/9625
https://greenfield.com/wp-content/uploads/2018/11/Trimethylpentane-224-TMP.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0817606&productDescription=2+3+4-TRIMETHYLPENTANE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1202373#2-3-3-trimethylpentane-proper-disposal-procedures
https://www.benchchem.com/product/b1202373#2-3-3-trimethylpentane-proper-disposal-procedures
https://www.benchchem.com/product/b1202373#2-3-3-trimethylpentane-proper-disposal-procedures
https://www.benchchem.com/product/b1202373#2-3-3-trimethylpentane-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1202373?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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